Cas no 2098077-86-0 (3-Oxa-6-azabicyclo[3.1.1]heptan-6-amine)

3-Oxa-6-azabicyclo[3.1.1]heptan-6-amine is a bicyclic amine compound featuring a unique heterocyclic structure combining oxygen and nitrogen within a rigid framework. Its constrained geometry enhances stereochemical control, making it valuable in medicinal chemistry and drug development. The presence of both amine and ether functionalities allows for versatile reactivity, facilitating its use as a building block in the synthesis of bioactive molecules. The bicyclic scaffold contributes to improved metabolic stability and binding affinity in target interactions. This compound is particularly useful in the design of CNS-active agents and enzyme inhibitors, where its structural rigidity can optimize pharmacokinetic properties.
3-Oxa-6-azabicyclo[3.1.1]heptan-6-amine structure
2098077-86-0 structure
Product name:3-Oxa-6-azabicyclo[3.1.1]heptan-6-amine
CAS No:2098077-86-0
MF:C5H10N2O
MW:114.145700931549
CID:5047125

3-Oxa-6-azabicyclo[3.1.1]heptan-6-amine Chemical and Physical Properties

Names and Identifiers

    • 3-oxa-6-azabicyclo[3.1.1]heptan-6-amine
    • 3-Oxa-6-azabicyclo[3.1.1]heptan-6-amine
    • Inchi: 1S/C5H10N2O/c6-7-4-1-5(7)3-8-2-4/h4-5H,1-3,6H2
    • InChI Key: ACRBQIJKBFHFMF-UHFFFAOYSA-N
    • SMILES: O1CC2CC(C1)N2N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 96.6
  • XLogP3: -0.6
  • Topological Polar Surface Area: 38.5

3-Oxa-6-azabicyclo[3.1.1]heptan-6-amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1907-4801-2.5g
3-oxa-6-azabicyclo[3.1.1]heptan-6-amine
2098077-86-0 95%+
2.5g
$802.0 2023-09-07
Life Chemicals
F1907-4801-5g
3-oxa-6-azabicyclo[3.1.1]heptan-6-amine
2098077-86-0 95%+
5g
$1203.0 2023-09-07
Life Chemicals
F1907-4801-10g
3-oxa-6-azabicyclo[3.1.1]heptan-6-amine
2098077-86-0 95%+
10g
$1684.0 2023-09-07
Life Chemicals
F1907-4801-1g
3-oxa-6-azabicyclo[3.1.1]heptan-6-amine
2098077-86-0 95%+
1g
$401.0 2023-09-07
Life Chemicals
F1907-4801-0.5g
3-oxa-6-azabicyclo[3.1.1]heptan-6-amine
2098077-86-0 95%+
0.5g
$380.0 2023-09-07
TRC
O234471-1g
3-oxa-6-azabicyclo[3.1.1]heptan-6-amine
2098077-86-0
1g
$ 570.00 2022-06-02
Life Chemicals
F1907-4801-0.25g
3-oxa-6-azabicyclo[3.1.1]heptan-6-amine
2098077-86-0 95%+
0.25g
$361.0 2023-09-07
TRC
O234471-100mg
3-oxa-6-azabicyclo[3.1.1]heptan-6-amine
2098077-86-0
100mg
$ 95.00 2022-06-02
TRC
O234471-500mg
3-oxa-6-azabicyclo[3.1.1]heptan-6-amine
2098077-86-0
500mg
$ 365.00 2022-06-02

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